5-Amino-4-chloro-2-fluorophenol

• IUPAC Name: 5-amino-4-chloro-2-fluorophenol
• InChI: InChI=1S/C6H5ClFNO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H,9H2
• InChI Key: DCEZBUIYCPZRTE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)F)Cl)N
• Molecular Formula: C6H5ClFNO
• Molecular Weight: 161.56 g/mol

Description

5-Amino-2-chloro-4-fluorophenol is a chemical compound with the molecular formula C6H5ClFNO and a molecular weight of 161.56. It is a solid substance with a dark brown color. This compound is used as a reagent in the design and structure of potent vascular endothelial growth factor (VEGF) receptor tyrosine kinase inhibitors.

Molecular Structure Analysis

The molecular structure of 5-Amino-2-chloro-4-fluorophenol consists of a benzene ring substituted with amino, chloro, and fluorophenol groups. The InChI code for this compound is 1S/C6H5ClFNO/c7-3-1-4(8)5(9)2-6(3)10/h1-2,10H,9H2.

Physical And Chemical Properties Analysis

5-Amino-2-chloro-4-fluorophenol is a solid substance with a dark brown color. It has a melting point of 157-160°C. It is slightly soluble in chloroform and methanol when heated and sonicated.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis

5-Amino-4-chloro-2-fluorophenol plays a role in the study of intermolecular interactions in derivatives of 1,2,4-triazoles. It's involved in various intermolecular interactions like C–H⋯O, C–H⋯SC, C–H⋯π, and others, which have been studied using techniques like DSC, TGA, and hot stage microscopy (HSM) (Shukla et al., 2014).

Chemical Reactions and Synthesis

This compound is significant in the field of chemical synthesis. It's utilized in the electrophilic amination of fluorophenol derivatives, a process that involves removing the fluorine atom and introducing other elements like chlorine (Bombek et al., 2004). Additionally, it's used in synthesizing chloro and fluoro derivatives of acridin-4(1H)-one, which are analyzed using various spectroscopic and quantum chemical methods (Satheeshkumar et al., 2017).

Pharmacological Studies

Chlorogenic acid, which can be derived from 5-Amino-4-chloro-2-fluorophenol, has been researched extensively for its pharmacological properties, including antioxidant, antibacterial, hepatoprotective, and neuroprotective effects (Naveed et al., 2018).

Environmental Applications

The compound is used in the sonochemical degradation of aromatic organic pollutants, showing potential for environmental remediation (Goskonda et al., 2002).

Bioconjugate Chemistry

In the field of bioconjugate chemistry, fluorinated derivatives of 2-aminophenol, closely related to 5-Amino-4-chloro-2-fluorophenol, are used for measuring intracellular pH, indicating its importance in biological and biochemical studies (Rhee et al., 1995).

Synthetic Pathways

Research also focuses on the synthesis of this compound, exploring different methods and conditions, which is critical in the field of organic chemistry and drug development (Ma-li, 2007).

Biological Activity

5-Amino-4-chloro-2-fluorophenol derivatives have shown potential antibacterial properties, indicating their significance in the development of new medicinal agents (Rashid & Sultana, 2016).

Safety And Hazards

This compound is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.